Cas no 1359174-18-7 (2-({1-ethyl-6-(4-fluorophenyl)methyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo4,3-dpyrimidin-5-yl}sulfanyl)-N-(4-methylphenyl)methylacetamide)

• Product Name: 2-({1-ethyl-6-(4-fluorophenyl)methyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo4,3-dpyrimidin-5-yl}sulfanyl)-N-(4-methylphenyl)methylacetamide
• CAS No: 1359174-18-7
• MF: C₂₅H₂₆FN₅O₂S
• MW: 479.569647312164
• CID: 5819041
• PubChem ID: 53050567
• Update Time: 2024-01-14

2-({1-ethyl-6-(4-fluorophenyl)methyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo4,3-dpyrimidin-5-yl}sulfanyl)-N-(4-methylphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-ethyl-6-(4-fluorophenyl)methyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo4,3-dpyrimidin-5-yl}sulfanyl)-N-(4-methylphenyl)methylacetamide
• F6548-2649
• 1359174-18-7
• 2-({1-ethyl-6-[(4-fluorophenyl)methyl]-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-[(4-methylphenyl)methyl]acetamide
• 2-[1-ethyl-6-[(4-fluorophenyl)methyl]-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-[(4-methylphenyl)methyl]acetamide
• AKOS021633843

• Inchi： 1S/C25H26FN5O2S/c1-4-31-23-22(17(3)29-31)28-25(30(24(23)33)14-19-9-11-20(26)12-10-19)34-15-21(32)27-13-18-7-5-16(2)6-8-18/h5-12H,4,13-15H2,1-3H3,(H,27,32)
• InChI Key： QCPSAIGVYANUGE-UHFFFAOYSA-N
• SMILES： S(CC(NCC1C=CC(C)=CC=1)=O)C1=NC2C(C)=NN(CC)C=2C(N1CC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 479.17912442g/mol
• Monoisotopic Mass: 479.17912442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines